Cas no 1396687-46-9 (3-(3-hydroxy-3-phenylpropyl)-1-(2-phenylethyl)urea)

• Product Name: 3-(3-hydroxy-3-phenylpropyl)-1-(2-phenylethyl)urea
• CAS No: 1396687-46-9
• MF: C₁₈H₂₂N₂O₂
• MW: 298.379484653473
• CID: 5907781
• PubChem ID: 71782327
• Update Time: 2025-05-26

3-(3-hydroxy-3-phenylpropyl)-1-(2-phenylethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(3-hydroxy-3-phenylpropyl)-3-(2-phenylethyl)urea
• F5857-7169
• 3-(3-hydroxy-3-phenylpropyl)-1-(2-phenylethyl)urea
• AKOS024524791
• 1396687-46-9
• VU0525791-1
• 1-(3-hydroxy-3-phenylpropyl)-3-phenethylurea

• Inchi： 1S/C18H22N2O2/c21-17(16-9-5-2-6-10-16)12-14-20-18(22)19-13-11-15-7-3-1-4-8-15/h1-10,17,21H,11-14H2,(H2,19,20,22)
• InChI Key： WTYMIOZCXBXNNA-UHFFFAOYSA-N
• SMILES： N(CCC(O)C1=CC=CC=C1)C(NCCC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 298.168127949g/mol
• Monoisotopic Mass: 298.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 61.4Ų

Additional information on 3-(3-hydroxy-3-phenylpropyl)-1-(2-phenylethyl)urea

Introduction to 3-(3-hydroxy-3-phenylpropyl)-1-(2-phenylethyl)urea (CAS No. 1396687-46-9)

3-(3-hydroxy-3-phenylpropyl)-1-(2-phenylethyl)urea, identified by its CAS number 1396687-46-9, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that exhibit diverse biological activities, making it a valuable subject for further investigation and potential therapeutic applications.

The molecular structure of 3-(3-hydroxy-3-phenylpropyl)-1-(2-phenylethyl)urea consists of a urea moiety linked to a phenylpropyl group and a 2-phenylethyl group. The presence of hydroxyl and phenyl groups in its structure suggests potential interactions with biological targets, including enzymes and receptors, which are crucial for modulating cellular processes.

In recent years, there has been growing interest in the development of novel compounds that can interact with biological systems in unique ways. The structural features of 3-(3-hydroxy-3-phenylpropyl)-1-(2-phenylethyl)urea make it a promising candidate for further exploration in this regard. Specifically, the hydroxyl group can participate in hydrogen bonding interactions, while the phenyl groups can engage in π-stacking interactions with biological targets.

One of the most exciting areas of research involving 3-(3-hydroxy-3-phenylpropyl)-1-(2-phenylethyl)urea is its potential role in drug discovery. The compound's ability to interact with various biological targets has led researchers to investigate its effects on processes such as inflammation, pain perception, and neurotransmission. These studies have revealed that the compound may have therapeutic potential in conditions where modulation of these processes is beneficial.

Recent studies have demonstrated that derivatives of urea-based compounds can exhibit significant biological activity. For instance, modifications to the phenyl groups or the hydroxyl group can alter the compound's binding affinity and specificity for certain targets. This flexibility makes 3-(3-hydroxy-3-phenylpropyl)-1-(2-phenylethyl)urea a valuable scaffold for designing novel therapeutic agents.

The synthesis of 3-(3-hydroxy-3-phenylpropyl)-1-(2-phenylethil)urea involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. The success of these synthetic approaches underscores the compound's significance in pharmaceutical research.

In addition to its synthetic challenges, the pharmacological evaluation of 3-(3-hydroxy-3-phenethylpropul)-1(2-phelnlethul)urea has revealed intriguing properties. Preclinical studies have shown that the compound can modulate certain enzymatic activities and receptor interactions, leading to potential therapeutic benefits. These findings have prompted further investigation into its mechanisms of action and potential applications in treating various diseases.

The development of high-throughput screening (HTS) platforms has facilitated the rapid evaluation of compounds like 1396687_46_9. These platforms allow researchers to assess thousands of compounds for their biological activity within a short period, significantly accelerating the drug discovery process. The use of HTS has identified several promising derivatives of urea-based compounds, including those structurally related to 1396687_46_9.

The future prospects for research on 1396687_46_9 are vast and exciting. Advances in computational chemistry and molecular modeling are enabling researchers to predict the binding modes and interactions of this compound with greater accuracy. These computational tools are complemented by experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which provide detailed structural information.

The integration of these computational and experimental approaches is transforming our understanding of how small molecules interact with biological systems. This synergy is particularly evident in the study of 1396687_46_9, where detailed structural insights have informed the design of more potent and selective derivatives. Such progress is critical for developing novel therapeutics that address unmet medical needs.

In conclusion, 1396687_46_9 represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable subject for further investigation. As our understanding of its mechanisms of action continues to grow, so too will its potential applications in medicine. The ongoing research into this compound underscores its importance as a scaffold for developing novel therapeutic agents.